Cas no 1131587-44-4 (Methyl 2,4-dihydroxy-5-iodobenzoate)

Methyl 2,4-dihydroxy-5-iodobenzoate structure

1131587-44-4 structure

Product Name:Methyl 2,4-dihydroxy-5-iodobenzoate

CAS No:1131587-44-4

MF:C₈H₇IO₄

MW:294.043255090714

CID:1030683

PubChem ID:44828938

Update Time:2025-04-20

Methyl 2,4-dihydroxy-5-iodobenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 2,4-dihydroxy-5-iodobenzoate
- 1131587-44-4
- Methyl2,4-dihydroxy-5-iodobenzoate
- A802756
- DB-060294
- AKOS015852198
- methyl 2,4-dihydroxy-5-iodo-benzoate
- DTXSID10661025
- Inchi： 1S/C8H7IO4/c1-13-8(12)4-2-5(9)7(11)3-6(4)10/h2-3,10-11H,1H3
- InChI Key： BDPUWOXPDUWNCW-UHFFFAOYSA-N
- SMILES： IC1C(=CC(=C(C(=O)OC)C=1)O)O

Computed Properties

Exact Mass: 293.93891g/mol
Monoisotopic Mass: 293.93891g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 197
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 66.8Å²

Methyl 2,4-dihydroxy-5-iodobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A019097530-1g	Methyl 2,4-dihydroxy-5-iodobenzoate	1131587-44-4	95%	1g	$400.00	2023-09-04
Ambeed	A575216-1g	Methyl 2,4-dihydroxy-5-iodobenzoate	1131587-44-4	95+%	1g	$361.0	2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1757579-1g	Methyl 2,4-dihydroxy-5-iodobenzoate	1131587-44-4	98%	1g	￥3790.00	2024-08-09
Crysdot LLC	CD12179435-1g	Methyl 2,4-dihydroxy-5-iodobenzoate	1131587-44-4	95+%	1g	$455	2024-07-23

Methyl 2,4-dihydroxy-5-iodobenzoate Related Literature

1. Establishment and implications of a characterization method for magnetic nanoparticle using cell tracking velocimetry and magnetic susceptibility modified solutions

Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
2. Evolving better nanoparticles: Genetic algorithms for optimising cluster geometries

Dalton Trans., 2003, 4193-4207
3. Evolution of calcium phosphate precipitation in hanging drop vapor diffusion by in situRaman microspectroscopy

Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
4. Ester-directed orthogonal dual C–H activation and ortho aryl C–H alkenylation via distal weak coordination†

Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
5. Evolution in surface coverage of CH3NH3PbI3−XClXvia heat assisted solvent vapour treatment and their effects on photovoltaic performance of devices

Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738

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